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Compound of Interest

Compound Name: Fisetin

Cat. No.: B1672732

Audience: Researchers, scientists, and drug development professionals.

Introduction Fisetin (3,3',4',7-tetrahydroxyflavone) is a naturally occurring flavonoid found in
various fruits and vegetables, such as strawberries, apples, and onions.[1][2] It has garnered
significant interest in the scientific community for its diverse biological activities, including
antioxidant, anti-inflammatory, neuroprotective, and potential anti-cancer effects.[3][4] Fisetin's
mechanism of action involves the modulation of multiple key cellular signaling pathways, such
as PISK/Akt/mTOR, MAPK, and NF-kB.[5][6] Due to its hydrophobic nature, Fisetin has poor
solubility in aqueous solutions but is readily soluble in organic solvents like Dimethyl Sulfoxide
(DMSO0).[7] This application note provides detailed protocols for the preparation, storage, and
handling of Fisetin stock solutions in DMSO for use in both in vitro and in vivo research
settings.

Physicochemical and Solubility Data

Quantitative data regarding Fisetin's properties and solubility are crucial for accurate
experimental design.

Table 1: Physicochemical Properties of Fisetin
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Property Value Reference
Molecular Formula C15H1006 [8][9]
Molecular Weight 286.24 g/mol [81[9][10]
CAS Number 528-48-3 [71[81I9]
| Appearance | Light yellow to yellow crystalline solid |[7][8] |
Table 2: Solubility of Fisetin
Maximum
Solvent Notes Reference

Concentration

Higher
28.62 - 100 mg/mL concentrations
DMSO . [718][11]
(100 - 349.36 mM) may require
ultrasonication.
~2.86 - 5 mg/mL (~10
Ethanol [7]

mM)

Dimethylformamide

~30 mg/mL
(DMF)

[7]

| Aqueous Buffer (PBS, pH 7.2) | Sparingly soluble | Solubility is ~0.5 mg/mL ina 1:1

DMSO:PBS solution. |[7] |

Experimental Protocols

Materials and Equipment

o Fisetin powder (=96% purity)[10]

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), spectroscopy or cell culture grade

« Sterile microcentrifuge tubes or amber glass vials
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o Calibrated analytical balance

o Vortex mixer

o Water bath sonicator

» Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Protocol 1: Preparation of a High-Concentration Fisetin
Stock Solution in DMSO

This protocol describes the preparation of a concentrated Fisetin stock solution, typically
between 50 mM and 100 mM, for long-term storage.

e Pre-analysis: Bring Fisetin powder and DMSO to room temperature before use. Work in a
chemical fume hood.

e Weighing: Accurately weigh the desired amount of Fisetin powder using an analytical
balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh 28.62 mg of
Fisetin.

¢ Dissolution:

o Transfer the weighed Fisetin powder into an appropriately sized sterile tube (e.g., a 1.5
mL microcentrifuge tube or an amber vial).

o Add the calculated volume of DMSO. For the example above, add 1 mL of DMSO.
o Vortex the solution vigorously for 2-3 minutes.

e Sonication (if necessary): If the Fisetin does not fully dissolve, place the tube in a water bath
sonicator. Sonicate in short bursts of 10-15 minutes until the solution is clear and free of
particulates.[8][11] A faint yellow color is expected.

 Aliquoting and Storage:
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o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
light-protected tubes (e.g., amber microcentrifuge tubes). This prevents degradation from
repeated freeze-thaw cycles.

o Store the aliquots according to the recommended conditions outlined in Table 3.

Table 3: Recommended Storage Conditions for Fisetin Solutions

. Storage .
Solution Type Duration Notes Reference
Temperature
Room Store in a cool,
Fisetin Powder Temperature 24 years dry, dark [71[12]
or -20°C place.
Protect from
DMSO Stock light. Avoid
) -80°C Up to 6 months [8]
Solution repeated freeze-
thaw cycles.
DMSO Stock Protect from
] -20°C Up to 1 month ) [8]
Solution light.

| Aqueous Working Solution | 2-8°C | Not recommended for > 1 day | Prepare fresh before each
experiment. |[7] |

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol details the dilution of the high-concentration DMSO stock for use in cell culture
experiments. Typical final concentrations for in vitro studies range from 1 uM to 50 uM.[13][14]
[15]

o Thaw Stock Solution: Thaw one aliquot of the concentrated Fisetin stock solution at room
temperature.

 Intermediate Dilution (Optional but Recommended): Perform an intermediate dilution of the
stock solution in sterile DMSO or cell culture medium. For example, dilute a 100 mM stock
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1:100 in medium to create a 1 mM intermediate stock.

 Final Dilution: Add the required volume of the intermediate or primary stock solution to the
final volume of cell culture medium to achieve the desired experimental concentration.

o Important: Ensure the final concentration of DMSO in the cell culture medium is non-toxic
to the cells, typically < 0.1% - 0.5%. Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.

Workflow for Fisetin Solution Preparation

The following diagram illustrates the general workflow from receiving Fisetin powder to its
application in experiments.
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Fisetin Modulation of MAPK Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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